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Compound of Interest

Compound Name: Sodium chromate

Cat. No.: B153921

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, toxicological
profile, and key applications of sodium chromate. The information is presented to support
research, development, and safety protocols in a professional laboratory setting. Al
guantitative data has been summarized into structured tables for ease of comparison, and
detailed methodologies for cited experiments are provided.

Physicochemical Properties

Sodium chromate is an inorganic compound that exists as a yellow, crystalline solid.[1] It is
hygroscopic and readily dissolves in water to form an alkaline solution.[1][2]
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Property Value References
Molecular Formula NazCrOa [1]
Molar Mass 161.97 g/mol [1]
Appearance Yellow crystalline solid [1]
Melting Point 792 °C (1458 °F) [1]
Boiling Point Decomposes [1]
Density 2.698 g/cm3 [1]

31.8 g/100 mL (0 °C)84.5

Solubility in Water /100 mL (25 °C)126.7 g/100 [1]
mL (100 °C)
pH of Agueous Solution Alkaline [1][2]

Toxicological Data

Sodium chromate is classified as a toxic and carcinogenic substance. Exposure through
inhalation, ingestion, or skin contact can be harmful.[1] As a hexavalent chromium compound, it
IS recognized as a human carcinogen by multiple international agencies.[3][4]

Parameter Value Species Route References
LD50 (Oral) 52 mg/kg Rat Oral [3]
LD50 (Dermal) 1,600 mg/kg Rabbit Dermal [3]
LC50 (Inhalation) 100 mg/m3 (4 h) Rat Inhalation [3]

Carcinogenicity:
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Agency Classification References
Group 1: Carcinogenic to

IARC [3]
humans
Known to be a human

NTP [3]

carcinogen

Reactivity and Chemical Behavior

Sodium chromate is a strong oxidizing agent and reacts with combustible and reducing
materials.[5] It is incompatible with strong acids, with which it reacts to form sodium
dichromate.[6][7]

Reaction with Acid (Hydrochloric Acid): In an acidic environment, sodium chromate is
converted to sodium dichromate.[7]

2 Na2CrOs + 2 HCI — Na2Cr207 + 2 NaCl + H20[7]

This equilibrium is pH-dependent. The diagram below illustrates this relationship.

Base (OH-)

+2H+ _

Sodium Chromate (CrO4/2-)

Click to download full resolution via product page

Figure 1: pH-dependent equilibrium between chromate and dichromate.

Industrial and Research Applications

Sodium chromate has several industrial and research applications, primarily owing to its
properties as a corrosion inhibitor and an oxidizing agent.
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e Corrosion Inhibition: It is widely used in the petroleum industry and in cooling water systems
to protect metal surfaces from corrosion by forming a passive layer.[3][9]

» Pigment and Dye Manufacturing: It serves as a precursor in the production of various
chromium-based pigments and is used as a dyeing auxiliary in the textile industry.[9][10]

e Wood Preservation: Sodium chromate is utilized as a wood preservative to protect against
fungi and insects.[10]

» Organic Synthesis: In a laboratory setting, it can be used as an oxidant to convert primary
alcohols to carboxylic acids and secondary alcohols to ketones.[6]

The following diagram illustrates the workflow for evaluating its efficacy as a corrosion inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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